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Compound of Interest

Compound Name: Phyllodulcin

Cat. No.: B192096 Get Quote

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of Phyllodulcin. The information is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory practices.

Quantitative Data Summary
The following table summarizes the known quantitative data for Phyllodulcin.
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Property Value Source

Molecular Formula C₁₆H₁₄O₅ [1]

Molecular Weight 286.28 g/mol [1]

Boiling Point 540.64 °C (estimated) [2]

Flash Point 206.20 °C (estimated) [2]

Solubility in Water
166.3 mg/L @ 25 °C

(estimated)
[2]

Solubility in Ethanol ~100 mg/mL [1]

Solubility in DMSO >100 mg/mL [1]

Purity (as supplied for

research)
95.00 to 100.00% [2]

Sweetness (relative to

sucrose)
400-800 times [3][4]

Personal Protective Equipment (PPE)
Standard laboratory PPE is required when handling Phyllodulcin to minimize exposure.[5]

Eye Protection: Chemical splash goggles that meet ANSI Z87.1 standards should be worn.

[6]

Hand Protection: Nitrile gloves are recommended.[7] Gloves should be inspected for integrity

before use and changed regularly, or immediately if contaminated.

Body Protection: A standard laboratory coat should be worn to protect against incidental

contact.[7]

Respiratory Protection: Not generally required for handling small quantities in a well-

ventilated area. If creating aerosols or handling large quantities of powder, a respirator may

be necessary based on a risk assessment.
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Operational Plan: From Reception to Experimental
Use
This section provides a step-by-step guide for the safe handling of Phyllodulcin.

1. Receiving and Inspection:

Upon receipt, inspect the container for any damage or leaks.

Verify that the container is clearly labeled as "Phyllodulcin" with its CAS number (21499-23-

0).

Log the compound into the laboratory's chemical inventory system.

2. Storage:

Store Phyllodulcin in a cool, dry, and well-ventilated area.

Keep the container tightly sealed to prevent degradation.

For long-term storage of stock solutions, it is recommended to store at -20°C for up to one

month or -80°C for up to six months, preferably under a nitrogen atmosphere.[8]

3. Preparation of Solutions (for experimental use):

All handling of solid Phyllodulcin and preparation of solutions should be performed in a

chemical fume hood to minimize inhalation risk.

Weighing: Use a spatula to handle the solid compound. Avoid creating dust.

Dissolving:

For aqueous solutions, note the low water solubility. Gentle heating may be required.

For organic solutions, Phyllodulcin is readily soluble in ethanol and DMSO.[1] When

preparing a stock solution in DMSO for in vivo studies, a common protocol involves

diluting the DMSO stock with other vehicles like PEG300, Tween-80, and saline to create

the final working solution.[8]
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Clearly label all prepared solutions with the compound name, concentration, solvent, and

date of preparation.

4. Experimental Use:

Always wear the appropriate PPE as outlined above.

Avoid direct contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory where Phyllodulcin is being handled.

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[6]

Disposal Plan
Proper disposal of Phyllodulcin and associated waste is crucial to prevent environmental

contamination and ensure safety.

Unused Solid Phyllodulcin and Concentrated Stock Solutions: These should be disposed of

as chemical waste through your institution's hazardous waste management program. Do not

dispose of them down the drain or in regular trash.

Contaminated Labware:

Disposable items (e.g., pipette tips, tubes, gloves): Collect in a designated, labeled

hazardous waste container.

Reusable glassware: Rinse with a suitable solvent (e.g., ethanol) in a chemical fume hood.

The rinsate should be collected as hazardous waste. After decontamination, the glassware

can be washed normally.

Spill Cleanup:

For small spills of solid Phyllodulcin, gently sweep up the material to avoid creating dust

and place it in a labeled hazardous waste container.
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For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

sealed container for disposal as hazardous waste.

Decontaminate the spill area with a suitable solvent and then wash with soap and water.

Workflow for Safe Handling of Phyllodulcin
The following diagram illustrates the key steps for the safe handling and disposal of

Phyllodulcin in a laboratory setting.
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Safe handling workflow for Phyllodulcin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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